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Compound of Interest

N-(3-azidophenyl)-2-
Compound Name:
chloroacetamide

Cat. No.: B7644427

For researchers, scientists, and drug development professionals, understanding the nuances of
different photo-reactive groups is critical for designing successful crosslinking experiments to
elucidate protein-protein interactions, map binding sites, and identify drug targets. Photo-
reactive crosslinkers offer temporal control, allowing for the initiation of the crosslinking reaction
at a precise moment by exposure to light. This guide provides a detailed comparison of the
most common photo-reactive groups, supported by experimental data and protocols, to aid in
the selection of the most appropriate tool for your research needs.

Comparison of Photo-Reactive Groups

The selection of a photo-reactive group depends on several factors, including the activation
wavelength, the reactivity of the generated intermediate, and the specific application. The table
below summarizes the key characteristics of four major classes of photo-reactive groups: Aryl
Azides, Benzophenones, Diazirines, and Psoralens.
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Photo-Activation Mechanisms and Experimental
Workflow

Visualizing the chemical transformations and experimental steps is crucial for understanding
and implementing photo-crosslinking studies.

Signaling Pathways and Activation Mechanisms
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Photo-Activation Mechanisms of Common Crosslinkers
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General Photo-Crosslinking Workflow

Step 1: Sample Preparation
(e.g., Protein Incubation)

Step 2: Add Photo-Crosslinker
(Incubate in dark)

Step 3: UV Irradiation
(Activate crosslinking at specific wavelength)

Step 4: Quench Reaction
(Optional, e.g., with excess scavenger)

Step 5: Analysis
(e.g., SDS-PAGE, Mass Spectrometry)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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